A diastereo- and enantioselective synthesis of α-substituted anti-α,β-diaminophosphonic acid derivatives†

Chemical Communications Pub Date: 2008-08-06 DOI: 10.1039/B808393B

Abstract

Highly diastereo- and enantioselective additions of α-nitrophosphonates to imines catalyzed by a chiral Brønsted acid are described.

Graphical abstract: A diastereo- and enantioselective synthesis of α-substituted anti-α,β-diaminophosphonic acid derivatives
A diastereo- and enantioselective synthesis of α-substituted anti-α,β-diaminophosphonic acid derivatives†
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